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Abstract
This technical guide provides a comprehensive overview of YNT-185, a selective orexin 2

receptor (OX2R) agonist, and the intricate orexin signaling pathway it modulates. Narcolepsy, a

debilitating sleep disorder characterized by excessive daytime sleepiness and cataplexy, is

primarily caused by the loss of orexin-producing neurons. YNT-185 represents a promising

therapeutic strategy by mimicking the action of endogenous orexins, which are crucial for

maintaining wakefulness. This document details the pharmacological properties of YNT-185,

the downstream effects of OX2R activation, and the experimental methodologies used to

characterize this compound.

Introduction to the Orexin System and Narcolepsy
The orexin system, comprising two neuropeptides, orexin-A and orexin-B, and their G protein-

coupled receptors, orexin 1 receptor (OX1R) and orexin 2 receptor (OX2R), is a critical

regulator of sleep and wakefulness.[1] Orexin-producing neurons, located exclusively in the

lateral hypothalamus, project throughout the central nervous system, influencing arousal,

appetite, and reward pathways.[1] The loss of these neurons is the primary cause of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10798791#bc-rfq
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC8919389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8919389/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


narcolepsy type 1, leading to a profound inability to maintain wakefulness and the intrusion of

REM sleep-like features, such as cataplexy, into wakefulness.[2][3]

While orexin peptides themselves can ameliorate narcolepsy symptoms in animal models, their

poor blood-brain barrier penetration limits their therapeutic use.[4] This has driven the

development of small-molecule orexin receptor agonists that can be administered peripherally.

YNT-185 is a potent and selective, non-peptide agonist of the OX2R, which has been shown to

effectively alleviate narcolepsy-like symptoms in preclinical models.[5]

YNT-185: A Selective Orexin 2 Receptor Agonist
YNT-185 is a synthetic, small molecule designed to selectively activate the OX2R. Its chemical

structure allows it to cross the blood-brain barrier and exert its effects on the central nervous

system.[6]

In Vitro Pharmacology
The potency and selectivity of YNT-185 have been characterized in cellular assays.

Table 1: In Vitro Activity of YNT-185

Parameter OX1R OX2R
Selectivity
(OX1R/OX2R)

EC50 (nM) 2750 28 ± 4 ~98-fold

Data from intracellular Ca2+ mobilization assays in CHO cells expressing human orexin

receptors.[5][7]

In Vivo Efficacy in Narcolepsy Models
YNT-185 has demonstrated significant efficacy in mouse models of narcolepsy, including orexin

knockout (OX-KO) and orexin/ataxin-3 transgenic mice, which exhibit neuronal ablation.[8][9]

[10][11][12]

Table 2: In Vivo Effects of YNT-185 in Narcolepsy Mouse Models
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Animal Model Administration Dose Primary Outcome

Wild-type Mice
Intracerebroventric
ular (i.c.v.)

300 nmol

Significant
increase in wake
time for 3 hours.
[12]

Wild-type Mice Intraperitoneal (i.p.) 20-40 mg/kg
Significant increase in

wakefulness.[12]

Orexin Knockout (OX-

KO) Mice
Intraperitoneal (i.p.) 40 and 60 mg/kg

Significantly increased

latency to the first

cataplexy-like

episode.[4]

| Orexin/ataxin-3 Mice | Intraperitoneal (i.p.) | 40 mg/kg | Significantly decreased frequency of

chocolate-induced cataplexy-like episodes for 3 hours.[4] |

Peripherally administered YNT-185 has been shown to promote wakefulness without affecting

body temperature and does not cause immediate rebound sleep.[2] Importantly, no

desensitization to its anticataplectic effects was observed after repeated administration.[2]

Pharmacokinetics
While detailed pharmacokinetic parameters such as half-life and bioavailability for YNT-185 are

not publicly available, studies confirm its ability to penetrate the blood-brain barrier after

peripheral administration and exert its effects on the central nervous system.[4][6][13] The

water-soluble form, YNT-185·2HCl, is often used for in vivo studies.[4]

The Orexin Signaling Pathway
Orexin receptors are G protein-coupled receptors (GPCRs) that can couple to multiple G

protein subtypes, leading to a diverse array of intracellular signaling cascades.[8][14][15][16]

This signaling complexity allows orexins to exert a wide range of physiological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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